Anticancer agent 211
Anticancer agent 211
AK301 is a potent and selective inhibitor of tubulin polymerization and an effective sensitizer of cancer cells to apoptotic ligands (EC50 < 200 nM). Colon cancer cells arrested in mitosis with AK301 readily underwent a p53-dependent apoptosis following compound withdrawal and arrest release. This apoptotic response was significantly higher for AK301 than for other mitotic inhibitors tested (colchicine, vincristine, and BI 2536).
Brand Name:
Vulcanchem
CAS No.:
314022-97-4
VCID:
VC0517730
InChI:
InChI=1S/C19H21ClN2O2/c1-2-24-18-9-4-3-8-17(18)19(23)22-12-10-21(11-13-22)16-7-5-6-15(20)14-16/h3-9,14H,2,10-13H2,1H3
SMILES:
CCOC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl
Molecular Formula:
C19H21ClN2O2
Molecular Weight:
344.8 g/mol
Anticancer agent 211
CAS No.: 314022-97-4
Cat. No.: VC0517730
Molecular Formula: C19H21ClN2O2
Molecular Weight: 344.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AK301 is a potent and selective inhibitor of tubulin polymerization and an effective sensitizer of cancer cells to apoptotic ligands (EC50 < 200 nM). Colon cancer cells arrested in mitosis with AK301 readily underwent a p53-dependent apoptosis following compound withdrawal and arrest release. This apoptotic response was significantly higher for AK301 than for other mitotic inhibitors tested (colchicine, vincristine, and BI 2536). |
|---|---|
| CAS No. | 314022-97-4 |
| Molecular Formula | C19H21ClN2O2 |
| Molecular Weight | 344.8 g/mol |
| IUPAC Name | [4-(3-chlorophenyl)piperazin-1-yl]-(2-ethoxyphenyl)methanone |
| Standard InChI | InChI=1S/C19H21ClN2O2/c1-2-24-18-9-4-3-8-17(18)19(23)22-12-10-21(11-13-22)16-7-5-6-15(20)14-16/h3-9,14H,2,10-13H2,1H3 |
| Standard InChI Key | UTBDVNWZTNDVJV-UHFFFAOYSA-N |
| SMILES | CCOC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl |
| Canonical SMILES | CCOC1=CC=CC=C1C(=O)N2CCN(CC2)C3=CC(=CC=C3)Cl |
| Appearance | Solid powder |
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